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Compound of Interest

Compound Name: Benzilic acid

Cat. No.: B119946 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling benzilic acid, including personal protective equipment (PPE)

requirements, procedural guidance, and disposal plans.

Chemical and Physical Properties of Benzilic Acid

A thorough understanding of a chemical's properties is the foundation of safe handling.

Property Data

Chemical Formula C₁₄H₁₂O₃

Molecular Weight 228.25 g/mol

Appearance White to light cream powder/solid

Melting Point 149 - 152 °C (300.2 - 305.6 °F)[1]

Boiling Point 180 °C (356 °F)[1][2]

Solubility Soluble in hot water, ethanol, and ether.

CAS Number 76-93-7[3][4]

Hazard Identification and Personal Protective Equipment (PPE)
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Benzilic acid is classified with the following hazards: Harmful if swallowed, causes skin

irritation, causes serious eye irritation, and may cause respiratory irritation.[3] Adherence to

proper PPE protocols is mandatory to mitigate these risks.

PPE Category Specification

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[3] A face shield may be

necessary for splash-prone procedures.

Skin Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber) must be worn.[5] Gloves should be

inspected before use and disposed of properly

after handling.[4] A lab coat or fire/flame

resistant and impervious clothing is required to

prevent skin contact.[2][3]

Respiratory Protection

Work in a well-ventilated area, such as under a

fume hood, to minimize dust inhalation.[2] If

ventilation is insufficient or exposure limits are

exceeded, a NIOSH-approved dust respirator or

a full-face respirator should be used.[2][6]

For large-scale operations or in the event of a significant spill, a higher level of PPE, including a

full suit and a self-contained breathing apparatus (SCBA), may be necessary.[2]

Standard Operating Procedure for Handling Benzilic Acid

The following workflow outlines the essential steps for safely handling benzilic acid in a

laboratory setting.
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Caption: Standard operating procedure for handling benzilic acid.

Experimental Protocol: Step-by-Step Guidance

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is available and functioning correctly.

Don the appropriate PPE as specified in the table above.

Locate the nearest safety shower and eyewash station.

Have spill control materials readily available.

Handling:
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Handle benzilic acid in a well-ventilated area, preferably within a chemical fume hood, to

avoid the formation of dust and aerosols.[3]

Avoid direct contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[3]

Use non-sparking tools to prevent ignition.[3]

Cleanup:

After handling, wash hands and any exposed skin thoroughly with soap and water.[3][7]

Decontaminate all surfaces and equipment that came into contact with benzilic acid.

Remove and properly dispose of contaminated PPE.

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action during an emergency is critical.

First Aid Measures
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Exposure Route Action

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][3][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[2][3] Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][3][6] Seek

immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[3] Never give anything by mouth to

an unconscious person.[3][6] Call a doctor or

Poison Control Center immediately.[3]

Spill Response Workflow

In the event of a spill, follow this logical workflow to ensure a safe and effective cleanup.
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Caption: Logical workflow for responding to a benzilic acid spill.

Disposal Plan

Proper disposal of benzilic acid and its containers is crucial to prevent environmental

contamination.
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Chemical Disposal: Unused benzilic acid should be treated as hazardous waste. Disposal

options include removal to a licensed chemical destruction plant or controlled incineration

with flue gas scrubbing.[3] Do not allow the chemical to enter drains or waterways.[3]

Container Disposal: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill. Combustible packaging may be incinerated

under controlled conditions.[3]

Always consult and adhere to local, regional, and national regulations for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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